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Compound of Interest

Compound Name: Mead acid methyl ester

Cat. No.: B7803781

This guide provides immediate safety, operational, and disposal procedures for laboratory
personnel, including researchers, scientists, and drug development professionals, working with
Mead acid methyl ester. The following protocols are designed to ensure a safe laboratory
environment and proper handling of this chemical.

Chemical Properties and Hazards

Mead acid methyl ester is an unsaturated fatty acid ester.[1] While some sources may not
classify it as a hazardous substance under specific regulations, other data suggests it may be
toxic if inhaled, ingested, or comes into contact with skin.[2][3] Direct contact with concentrated
forms may also cause skin and eye irritation.[3] Therefore, it is crucial to handle this compound
with appropriate caution and personal protective equipment.
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Property Value

CAS Number 14602-39-2

Molecular Formula C21H3602

Molecular Weight 320.5 g/mol

Appearance Colorless to pale yellow liquid
Purity >97%

Boiling Point 405.1 £ 34.0 °C (Predicted)
Density 0.891 £ 0.06 g/cm? (Predicted)

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for any new or modified procedures.[4]

The minimum required PPE for handling Mead acid methyl ester includes:

o Eye and Face Protection: Chemical safety goggles are required to protect against splashes.
[4][5] A face shield should be worn in addition to goggles when there is a significant risk of

splashing, such as when transferring large volumes.[4][5]

o Skin and Body Protection: A standard laboratory coat must be worn to protect against
incidental contact.[5][6][7] Ensure that long pants and closed-toe shoes are worn at all times

in the laboratory.[4][6][7]

» Hand Protection: Chemical-resistant gloves are mandatory. Given that Mead acid methyl
ester is an ester, butyl rubber or nitrile gloves are recommended for protection against

incidental splashes.[6][8] If prolonged contact is anticipated, consider using gloves with

higher permeation resistance.[7] Always inspect gloves for any signs of degradation or

puncture before use and remove them immediately after any chemical contact, followed by

hand washing.[4]

» Respiratory Protection: Work with Mead acid methyl ester in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[9][10] If a fume
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hood is not available or if aerosolization is likely, a risk assessment should be performed to

determine if respiratory protection is necessary.[5]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

[¢]

[¢]

o

o

Ensure all necessary PPE is available and in good condition.

Verify that a chemical fume hood is operational.

Locate the nearest safety shower and eyewash station.

Have a chemical spill kit readily accessible.

e Handling:

[e]

Don the appropriate PPE as outlined above.

Conduct all manipulations of Mead acid methyl ester within a certified chemical fume
hood.

Use compatible laboratory equipment (e.g., glass, stainless steel). Avoid contact with
strong oxidizing agents and strong acids.[3]

When transferring, pour slowly and carefully to avoid splashing.

Keep containers tightly closed when not in use to prevent the release of vapors.[3][9]

o Storage:

Store Mead acid methyl ester in a tightly sealed container in a cool, dry, and well-
ventilated area.[9]

Store away from incompatible materials such as strong oxidizers and acids.[3]

Follow any specific storage temperature recommendations provided by the manufacturer,
which may include refrigeration.[9]
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Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.
[11]

e \Waste Collection:

o Collect all waste containing Mead acid methyl ester, including contaminated disposables
like gloves and pipette tips, in a designated and properly labeled hazardous waste
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Container Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Mead acid methyl ester.”

o Include any other components of the waste mixture.
e Disposal Procedure:

o Consult your institution's EHS office for specific disposal procedures and to schedule a
waste pickup.

o Do not pour Mead acid methyl ester down the drain.[9][11][12]

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention if irritation develops.

[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if respiratory symptoms occur.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3]

o Spill: In case of a small spill, absorb the material with an inert, non-combustible absorbent
(e.g., sand, vermiculite). Place the contaminated material into a sealed container for proper
disposal.[9] For larger spills, evacuate the area and contact your institution's EHS office.
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Caption: Workflow for the safe handling of Mead acid methyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Mead Acid Methyl Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803781#personal-protective-equipment-for-
handling-mead-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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